2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate

• CAS No.: 52978-03-7
• Molecular Formula: C7H17NO6S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 2-acetyloxyethyl(trimethyl)azanium;hydrogen sulfate
• InChI: InChI=1S/C7H16NO2.H2O4S/c1-7(9)10-6-5-8(2,3)4;1-5(2,3)4/h5-6H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key: FFHOJIBQAGPWDO-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)OCC[N+](C)(C)C.OS(=O)(=O)[O-]

Description

2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate is a chemical compound with a complex structure that includes an acetyloxy group, a trimethylammonium group, and a hydrogen sulfate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate typically involves the reaction of trimethylamine with acetic anhydride to form the acetyloxy derivative. This intermediate is then reacted with sulfuric acid to produce the final compound. The reaction conditions often require controlled temperatures and specific solvents to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of catalysts and advanced purification techniques can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the functional groups present in the compound.

Substitution: The acetyloxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents like halides. The reaction conditions, including temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce carboxylic acids, while substitution reactions can yield various derivatives with different functional groups.

Scientific Research Applications

2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate involves its interaction with specific molecular targets and pathways. The acetyloxy group can participate in esterification reactions, while the trimethylammonium group can interact with negatively charged molecules. These interactions can modulate biological processes and chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium chloride
• 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium bromide
• 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium nitrate

Uniqueness

What sets 2-(Acetyloxy)-N,N,N-trimethylethan-1-aminium hydrogen sulfate apart is its unique combination of functional groups, which confer specific chemical and biological properties. The presence of the hydrogen sulfate group, in particular, can influence its solubility and reactivity compared to other similar compounds.